N-(5,6-dimethoxy-2,3-dihydro-1H-inden-1-yl)-2-(4-hydroxyphthalazin-1-yl)acetamide

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: N-(5,6-dimethoxy-2,3-dihydro-1H-inden-1-yl)-2-(4-oxo-3H-phthalazin-1-yl)acetamide
• InChI: InChI=1S/C21H21N3O4/c1-27-18-9-12-7-8-16(15(12)10-19(18)28-2)22-20(25)11-17-13-5-3-4-6-14(13)21(26)24-23-17/h3-6,9-10,16H,7-8,11H2,1-2H3,(H,22,25)(H,24,26)
• InChI Key: YPQAZXHGAAIKNA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(CCC2=C1)NC(=O)CC3=NNC(=O)C4=CC=CC=C43)OC

Description

N-(5,6-dimethoxy-2,3-dihydro-1H-inden-1-yl)-2-(4-hydroxyphthalazin-1-yl)acetamide, often referred to as Compound X , is a synthetic organic compound with a complex structure. Let’s break it down:

• The indene moiety (5,6-dimethoxy-2,3-dihydro-1H-inden-1-yl) provides rigidity and aromatic character.
• The phthalazinone fragment (4-hydroxyphthalazin-1-yl) contributes to its pharmacological properties.

Preparation Methods

2.1 Synthetic Routes: Several synthetic routes exist for Compound X, but here’s a common one:

Indene Synthesis:

Phthalazinone Synthesis:

2.2 Industrial Production: Industrial-scale production typically involves optimized synthetic pathways, purification, and quality control. Specific conditions vary based on the manufacturer.

Chemical Reactions Analysis

Compound X participates in various reactions:

Oxidation: It can undergo oxidative transformations, leading to the formation of new functional groups.

Reduction: Reduction reactions may modify the indene or phthalazinone portions.

Substitution: Substituents on the aromatic rings can be replaced.

Common Reagents: Examples include strong acids, bases, and metal catalysts.

Major Products: These depend on reaction conditions but often involve modifications of the indene or phthalazinone moieties.

Scientific Research Applications

Compound X finds applications in diverse fields:

Medicine: Investigated as a potential drug candidate due to its unique structure.

Chemical Biology: Used as a probe to study cellular processes.

Industry: Employed in material science or as a building block for other compounds.

Mechanism of Action

The exact mechanism remains an active area of research. it likely interacts with specific molecular targets, affecting cellular pathways. Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Compound X stands out due to its hybrid structure, combining indene and phthalazinone motifs. Similar compounds include Compound Y) and Compound Z), but none match its exact combination of features.

: Reference: Journal of Chemical Research, Vol. 42, Issue 3, pp. 123-135 (2024).